Cas no 2190365-33-2 (2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide)

• Product Name: 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide
• CAS No: 2190365-33-2
• MF: C₁₆H₁₉N₃O₅
• MW: 333.339164018631
• CID: 5336805
• Update Time: 2025-06-11

2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxy-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide
• 2,3,4-trimethoxy-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzamide
• 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide

• Inchi： 1S/C16H19N3O5/c1-22-12-6-5-11(13(23-2)14(12)24-3)15(20)17-8-10-19-9-4-7-18-16(19)21/h4-7,9H,8,10H2,1-3H3,(H,17,20)
• InChI Key： ZUTMMHITCDGUBB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(NCCN1C(N=CC=C1)=O)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 508
• XLogP3: 0.4
• Topological Polar Surface Area: 89.5

Additional information on 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No 2190365-33-2 and Product Name: 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide

The compound with the CAS number 2190365-33-2 and the product name 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and its potential applications in medicinal chemistry. The presence of multiple functional groups, including trimethoxy substituents and a pyrimidinone moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The benzamide core is a well-established pharmacophore found in numerous therapeutic agents, while the dihydropyrimidinone ring system is known for its biological activity across various disease pathways. The specific arrangement of these groups in 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide suggests potential interactions with biological targets that could lead to novel therapeutic effects.

In the context of contemporary pharmaceutical research, the development of molecules that can modulate enzyme activity or receptor binding is of paramount importance. The trimethoxy groups in this compound may contribute to its lipophilicity and binding affinity, while the pyrimidinone moiety could engage in hydrogen bonding or other specific interactions with biological targets. These features make it an attractive candidate for further investigation in areas such as oncology, inflammation, and neurodegenerative diseases.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies on 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide have suggested potential binding to enzymes such as kinases or phosphodiesterases, which are key targets in many diseases. These predictions are supported by experimental data from related compounds, reinforcing the hypothesis that this molecule could exhibit meaningful pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the dihydropyrimidinone ring system requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this molecule's structure. These synthetic strategies not only highlight the versatility of current chemical methodologies but also pave the way for future derivatives.

From a medicinal chemistry perspective, the structural diversity offered by compounds like 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide is invaluable. By systematically varying substituents or functional groups, researchers can fine-tune biological activity and pharmacokinetic properties. This approach has been instrumental in developing drugs that are both effective and well-tolerated by patients. The potential of this compound to serve as a lead molecule for new therapies remains an exciting prospect for the scientific community.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products due to their complex structures and unique biological activities. While 2,3,4-trimethoxy-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]benzamide does not directly originate from a natural source, its design draws inspiration from known bioactive molecules. This synergy between rational drug design and natural product chemistry continues to drive innovation in pharmaceutical research.

In conclusion, 2,3,4-trimethoxy-N-[ 2-( 2 - oxo - 1 , 2 - dihydropyrimidin - 1 - yl ) ethyl ] benzamide represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and predicted biological activities make it an attractive molecule for drug development efforts aimed at addressing unmet medical needs. As research progresses, this compound holds great potential to contribute to advancements in human health through innovative therapeutic strategies.